Cis-bicyclo[3.1.0]hexan-3-one
Overview
Description
“Cis-bicyclo[3.1.0]hexan-3-one” is a chemical compound with the molecular formula C6H8O . It is produced by companies like Fluorochem Ltd and is used for testing and research purposes .
Synthesis Analysis
The synthesis of “Cis-bicyclo[3.1.0]hexan-3-one” involves a (3 + 2) annulation of cyclopropenes with cyclopropylanilines . This process uses an organic or an iridium photoredox catalyst and blue LED irradiation, and it yields good results for a broad range of cyclopropene and cyclopropylaniline derivatives .
Molecular Structure Analysis
The molecular structure of “Cis-bicyclo[3.1.0]hexan-3-one” is characterized by a bicyclic scaffold with three contiguous stereocenters . The molecular weight of this compound is 96.13 .
Chemical Reactions Analysis
“Cis-bicyclo[3.1.0]hexan-3-one” undergoes a (3 + 2) annulation with cyclopropenes and cyclopropylanilines in the presence of an organic or an iridium photoredox catalyst under blue LED irradiation . This reaction is highly diastereoselective .
Physical And Chemical Properties Analysis
“Cis-bicyclo[3.1.0]hexan-3-one” is a liquid at room temperature . It has a density of 1.1±0.1 g/cm³ and a boiling point of 166.2±8.0 °C at 760 mmHg .
Scientific Research Applications
Molecular Structure Analysis : The molecular structures of cis and trans isomers of 3-chloro-bicyclo[3.1.0]-hexane were studied, offering insights into the conformational properties of related compounds (Trætteberg et al., 1984).
Synthesis and Evaluation of Analogues : Cis-bicyclo[3.1.0]hexan-3-one was used in the synthesis of conformationally restrained analogues of phencyclidine (PCP), demonstrating its utility in producing biologically active compounds (de Costa et al., 1988).
Catalytic Isomerization : The compound was involved in the cycloisomerization of 1,5-enynes catalyzed by cationic triphenylphosphinegold(I) complexes, leading to the creation of a variety of bicyclo[3.1.0]hexane structures (Luzung et al., 2004).
Synthesis of Tricyclic Systems : This compound was also used in the synthesis of tricyclic systems through gold(I)-catalyzed tandem cycloisomerization-ring enlargement reactions (Luzung et al., 2004).
Solvolysis Studies : Studies on the solvolysis of tricyclo[3.1.0.02,6]hex-3-yl and bicyclo[2.1.1]hex-2-yl sulfonates involved the formation of bicyclo[3.1.0]hexane derivatives (Bentley et al., 1993).
Photochemical Reactions : The photochemical deazetation of 2,3-diazabicyclo[2.2.2]oct-2-ene leading to bicyclo[2.2.0]hexane involved structural changes related to cis-bicyclo[3.1.0]hexan-3-one (Edmunds & Samuel, 1987).
Synthesis of Carbocyclic Nucleoside Precursors : It was used in the intramolecular cyclopropanation of sugar-derived diazo compounds, leading to the synthesis of carbocyclic nucleoside precursors (Gallos et al., 2001).
Gold-Catalyzed Oxidative Cyclopropanation : The compound played a role in the conversion of N-allylynamides into 3-aza-bicyclo[3.1.0]hexan-2-one derivatives (Wang et al., 2013).
Safety and Hazards
properties
IUPAC Name |
(1R,5S)-bicyclo[3.1.0]hexan-3-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8O/c7-6-2-4-1-5(4)3-6/h4-5H,1-3H2/t4-,5+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQQZKEFUOHKGII-SYDPRGILSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C1CC(=O)C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]2[C@@H]1CC(=O)C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
96.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cis-bicyclo[3.1.0]hexan-3-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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